2,4-D Isopropyl ester
2,4-D Isopropyl ester
Brand Name:
Vulcanchem
CAS No.:
94-11-1
VCID:
VC21246652
InChI:
InChI=1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3
SMILES:
CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl
Molecular Formula:
C11H12Cl2O3
Molecular Weight:
263.11 g/mol
2,4-D Isopropyl ester
CAS No.: 94-11-1
Cat. No.: VC21246652
Molecular Formula: C11H12Cl2O3
Molecular Weight: 263.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 94-11-1 |
|---|---|
| Molecular Formula | C11H12Cl2O3 |
| Molecular Weight | 263.11 g/mol |
| IUPAC Name | propan-2-yl 2-(2,4-dichlorophenoxy)acetate |
| Standard InChI | InChI=1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3 |
| Standard InChI Key | WHOKDONDRZNCBC-UHFFFAOYSA-N |
| Impurities | /SRP/: Impurities are carried over from substrates, 2,4-D and isopropyl alcohol, during synthesis. SIXTEEN SAMPLES OF 2,4-D, AS ESTERS AND AMINE SALTS, WERE ANALYZED FOR CHLORINATED DIBENZO-P-DIOXINS. DI-, TRI-, & TETRA-CHLORODIBENZO-P-DIOXINS WERE IDENTIFIED. ESTER FORMULATIONS SHOWED MUCH HIGHER LEVELS OF CONTAMINATION THAN AMINE /2,4-D ESTERS AND AMINE SALTS/ |
| SMILES | CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl |
| Canonical SMILES | CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl |
| Boiling Point | 30 °C @ 1 mm Hg |
| Colorform | Liquid Colorless /SRP: dependent on purity/ May be a solid if pure. |
| Flash Point | Greater than 175 °F (open cup) /2,4-D esters/ |
| Melting Point | 5.0 °C 5-10 °C and 20-25 °C (two forms) |
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